![molecular formula C25H26ClNO2 B4624145 N-(2-chloro-4,6-dimethylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide](/img/structure/B4624145.png)
N-(2-chloro-4,6-dimethylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide
Overview
Description
N-(2-chloro-4,6-dimethylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide, commonly known as L768242, is a synthetic compound that belongs to the class of selective estrogen receptor modulators (SERMs). It was first synthesized by a team of scientists at Merck & Co. in the early 1990s as a potential treatment for breast cancer and osteoporosis. Since then, it has been extensively studied for its pharmacological properties and potential therapeutic applications.
Scientific Research Applications
Environmental Fate and Biological Effects
Biodegradation and Environmental Toxicology The environmental fate of acetamide derivatives, including their degradation, environmental persistence, and toxicological impacts, has been studied to understand their behavior in aquatic environments and soil. Kennedy (2001) reviewed the toxicology of various acetamide and formamide derivatives, highlighting their commercial importance and biological consequences of exposure (Kennedy, 2001). Similarly, Haman et al. (2015) focused on the occurrence, fate, and behavior of parabens, noting the ubiquity of these compounds in surface water and sediments due to their continuous introduction into the environment (Haman et al., 2015).
Pharmacological Activities The pharmacological activities of acetamide derivatives have been a subject of significant interest. For instance, Naveed et al. (2018) provided a comprehensive review of Chlorogenic Acid's (CGA) biological and pharmacological effects, including antioxidant, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, and neuroprotective activities, highlighting its potential as a natural food additive and therapeutic agent (Naveed et al., 2018).
Applications in Pharmaceutical Formulations
Analgesic and Metabolic Studies Acetaminophen, a well-known pain reliever, has been the subject of numerous studies focusing on its metabolism, analgesic mechanisms, and potential for novel applications. Ohashi and Kohno (2020) discussed acetaminophen's novel mechanisms of action, including its metabolization to AM404 and subsequent analgesic effects via TRPV1 receptors, highlighting the complexity of its analgesic mechanisms and the potential for new pain management techniques (Ohashi & Kohno, 2020). Zhao and Pickering (2011) reviewed the genetic differences in paracetamol metabolism, suggesting potential differences in susceptibility to toxicity and efficacy, linked to pharmacogenetic profiles (Zhao & Pickering, 2011).
properties
IUPAC Name |
N-(2-chloro-4,6-dimethylphenyl)-2-[4-(2-phenylpropan-2-yl)phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26ClNO2/c1-17-14-18(2)24(22(26)15-17)27-23(28)16-29-21-12-10-20(11-13-21)25(3,4)19-8-6-5-7-9-19/h5-15H,16H2,1-4H3,(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKBCDMLNTXOABW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)NC(=O)COC2=CC=C(C=C2)C(C)(C)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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